Cas no 166764-81-4 (2-Propenenitrile,3-[[(4-chlorophenyl)methyl]thio]-3-(phenylamino)-2-(phenylsulfinyl)-, (Z)-)
166764-81-4 structure
Product Name:2-Propenenitrile,3-[[(4-chlorophenyl)methyl]thio]-3-(phenylamino)-2-(phenylsulfinyl)-, (Z)-
CAS No:166764-81-4
MF:C22H17ClN2OS2
MW:424.966181516647
CID:1347574
Update Time:2024-08-17
2-Propenenitrile,3-[[(4-chlorophenyl)methyl]thio]-3-(phenylamino)-2-(phenylsulfinyl)-, (Z)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenenitrile,3-[[(4-chlorophenyl)methyl]thio]-3-(phenylamino)-2-(phenylsulfinyl)-, (Z)-
- 2-Propenenitrile, 3-[[(4-chlorophenyl)methyl]thio]-3-(phenylamino)-2-(phenylsulfinyl)-, (Z)- (9CI)
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- Inchi: 1S/C22H17ClN2OS2/c23-18-13-11-17(12-14-18)16-27-22(25-19-7-3-1-4-8-19)21(15-24)28(26)20-9-5-2-6-10-20/h1-14,25H,16H2/b22-21-
- InChI Key: OXSDUCWWHREVCA-DQRAZIAOSA-N
- SMILES: C(#N)/C(/S(C1=CC=CC=C1)=O)=C(/SCC1=CC=C(Cl)C=C1)\NC1=CC=CC=C1
Computed Properties
- Exact Mass: 424.04731
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 607.8±55.0 °C(Predicted)
- PSA: 52.89
- pka: -3.60±0.70(Predicted)
2-Propenenitrile,3-[[(4-chlorophenyl)methyl]thio]-3-(phenylamino)-2-(phenylsulfinyl)-, (Z)- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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